Cas no 1806326-83-9 (2-(Carboxy(hydroxy)methyl)-6-cyanobenzo[d]oxazole)

2-(Carboxy(hydroxy)methyl)-6-cyanobenzo[d]oxazole is a versatile heterocyclic compound featuring a benzo[d]oxazole core functionalized with a carboxy(hydroxy)methyl group at the 2-position and a cyano group at the 6-position. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for constructing complex heterocycles or pharmaceutical scaffolds. The carboxyl and hydroxyl groups enhance solubility in polar solvents, facilitating further derivatization, while the cyano group offers a handle for nucleophilic addition or reduction. Its balanced polarity and functional group compatibility make it suitable for applications in medicinal chemistry, materials science, and agrochemical research. The compound’s stability under standard conditions ensures reliable handling and storage.

2-(Carboxy(hydroxy)methyl)-6-cyanobenzo[d]oxazole structure

1806326-83-9 structure

Product Name:2-(Carboxy(hydroxy)methyl)-6-cyanobenzo[d]oxazole

CAS No:1806326-83-9

MF:C₁₀H₆N₂O₄

MW:218.165642261505

CID:4818093

Update Time:2025-06-13

2-(Carboxy(hydroxy)methyl)-6-cyanobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 2-(Carboxy(hydroxy)methyl)-6-cyanobenzo[d]oxazole
- Inchi： 1S/C10H6N2O4/c11-4-5-1-2-6-7(3-5)16-9(12-6)8(13)10(14)15/h1-3,8,13H,(H,14,15)
- InChI Key： ROENOWHDTINRSK-UHFFFAOYSA-N
- SMILES： O1C(C(C(=O)O)O)=NC2C=CC(C#N)=CC1=2

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 337
XLogP3: 0.4
Topological Polar Surface Area: 107

2-(Carboxy(hydroxy)methyl)-6-cyanobenzo[d]oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081005112-250mg	2-(Carboxy(hydroxy)methyl)-6-cyanobenzo[d]oxazole	1806326-83-9	98%	250mg	$774.24	2022-03-31
Alichem	A081005112-500mg	2-(Carboxy(hydroxy)methyl)-6-cyanobenzo[d]oxazole	1806326-83-9	98%	500mg	$1,105.09	2022-03-31
Alichem	A081005112-1g	2-(Carboxy(hydroxy)methyl)-6-cyanobenzo[d]oxazole	1806326-83-9	98%	1g	$1,955.42	2022-03-31

2-(Carboxy(hydroxy)methyl)-6-cyanobenzo[d]oxazole Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
4. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
5. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587

Additional information on 2-(Carboxy(hydroxy)methyl)-6-cyanobenzo[d]oxazole

Comprehensive Overview of 2-(Carboxy(hydroxy)methyl)-6-cyanobenzo[d]oxazole (CAS No. 1806326-83-9)

2-(Carboxy(hydroxy)methyl)-6-cyanobenzo[d]oxazole (CAS No. 1806326-83-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzo[d]oxazole derivative is characterized by its unique molecular structure, featuring a carboxy(hydroxy)methyl group and a cyano substituent, which contribute to its versatile reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly as a pharmacophore or intermediate in synthesizing bioactive molecules.

The compound's 6-cyanobenzo[d]oxazole core is a key structural motif in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Recent studies highlight its potential in targeting enzyme inhibitors and receptor modulators, aligning with the growing demand for novel therapeutics in precision medicine. Its carboxy(hydroxy)methyl side chain further enhances solubility, making it a candidate for prodrug development—a trending topic in drug delivery optimization.

In materials science, CAS No. 1806326-83-9 is investigated for its photophysical properties, such as fluorescence emission, which could advance OLED technology and bioimaging probes. The cyano group in its structure enables π-conjugation extension, a feature highly sought after in organic semiconductors. This aligns with the surge in searches for "sustainable electronic materials" and "green chemistry alternatives," reflecting broader industrial shifts toward eco-friendly innovations.

Synthetic routes to 2-(Carboxy(hydroxy)methyl)-6-cyanobenzo[d]oxazole often involve multi-step reactions, including cyclization and functional group interconversion. Analytical techniques like HPLC and NMR spectroscopy are critical for purity validation, addressing common user queries about "compound characterization methods." Stability studies under varying pH and temperature conditions are also emphasized, catering to formulation scientists' needs.

Regulatory and safety profiles of this compound are frequently searched topics. While not classified as hazardous, proper handling protocols are recommended due to its reactive functional groups. Its biodegradability and eco-toxicity data remain areas of active research, resonating with the global push for green chemistry principles.

In summary, 2-(Carboxy(hydroxy)methyl)-6-cyanobenzo[d]oxazole (CAS No. 1806326-83-9) represents a multifaceted compound bridging pharmaceuticals and advanced materials. Its structural ingenuity and adaptability to high-throughput screening platforms position it as a valuable asset in modern R&D, answering pressing demands for innovation in health and technology sectors.